Cas no 1805494-44-3 (3-Aminomethyl-4-cyano-2-ethylbenzoic acid)

• Product Name: 3-Aminomethyl-4-cyano-2-ethylbenzoic acid
• CAS No: 1805494-44-3
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• CID: 4946849
• Update Time: 2025-05-20

3-Aminomethyl-4-cyano-2-ethylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Aminomethyl-4-cyano-2-ethylbenzoic acid

• Inchi： 1S/C11H12N2O2/c1-2-8-9(11(14)15)4-3-7(5-12)10(8)6-13/h3-4H,2,6,13H2,1H3,(H,14,15)
• InChI Key： QCLWXPOQBFPSJN-UHFFFAOYSA-N
• SMILES： OC(C1=CC=C(C#N)C(CN)=C1CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 282
• XLogP3: -1.5
• Topological Polar Surface Area: 87.1

Additional information on 3-Aminomethyl-4-cyano-2-ethylbenzoic acid

Comprehensive Overview of 3-Aminomethyl-4-cyano-2-ethylbenzoic acid (CAS No. 1805494-44-3): Properties, Applications, and Industry Insights

3-Aminomethyl-4-cyano-2-ethylbenzoic acid (CAS No. 1805494-44-3) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique molecular structure. This benzoic acid derivative features an aminomethyl group at the 3-position, a cyano substituent at the 4-position, and an ethyl group at the 2-position, making it a versatile intermediate for synthesizing bioactive molecules. Its CAS registry number (1805494-44-3) ensures precise identification in global chemical databases, addressing the growing demand for traceability in R&D.

Recent studies highlight the compound's potential in drug discovery, particularly for designing small-molecule inhibitors targeting enzymatic pathways. The cyano group enhances binding affinity, while the ethylbenzoic acid backbone improves metabolic stability—a critical factor discussed in ADME optimization forums. Researchers are exploring its role in crop protection chemicals, where its structural motifs align with sustainable agrochemical development trends. These applications resonate with current searches for "eco-friendly chemical intermediates" and "precision synthesis techniques."

From a synthetic chemistry perspective, 3-Aminomethyl-4-cyano-2-ethylbenzoic acid exemplifies advancements in regioselective functionalization. Patent analyses reveal its utility in heterocyclic compound synthesis, answering frequent queries about "building blocks for nitrogen-containing scaffolds." The compound's crystalline form (often queried as "solid-state characterization of benzoic acid derivatives") facilitates purification—a key consideration for industrial-scale production under GMP compliance standards.

Environmental and safety profiles of CAS 1805494-44-3 are frequently searched topics. While not classified as hazardous, its biodegradability and ecotoxicological data are being evaluated to meet green chemistry principles. This aligns with industry shifts toward ESG-compliant chemicals, a trending search term among procurement specialists. Analytical methods like HPLC purity testing and LC-MS characterization for this compound are also widely discussed in technical forums.

The commercial landscape for 3-Aminomethyl-4-cyano-2-ethylbenzoic acid reflects broader fine chemicals market dynamics. Suppliers increasingly highlight "custom synthesis services" and "kilogram-scale availability"—phrases with high search volume among contract manufacturers. Its pricing trends correlate with specialty intermediates demand, particularly in regions with strong pharma outsourcing ecosystems. These economic factors make it a relevant case study for "chemical sourcing strategies" discussions.

Future research directions may explore the compound's structure-activity relationships (SAR) in greater depth, addressing popular queries about "modifying benzoic acid cores for enhanced potency." Computational chemistry studies leveraging molecular docking simulations could further unlock its potential, tapping into the growing interest in AI-assisted drug design. As regulatory frameworks evolve, documentation for REACH registration and ICH guidelines compliance will remain critical search keywords associated with this substance.